5-[(2-chloro-6-fluorophenyl)methyl]-3-[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methyl]-3-[(2-chlorophenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H16Cl2FN3O/c25-18-8-3-1-6-15(18)12-29-14-28-22-16-7-2-4-11-21(16)30(23(22)24(29)31)13-17-19(26)9-5-10-20(17)27/h1-11,14H,12-13H2
• InChI Key: FEKIVHDGUYSSKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)N(C4=CC=CC=C43)CC5=C(C=CC=C5Cl)F)Cl
• Molecular Formula: C24H16Cl2FN3O
• Molecular Weight: 452.3 g/mol
• CAS No.: 1216585-10-2

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups, including a pyrimido[5,4-b]indole core, which is a type of heterocyclic compound. This core is substituted with two phenylmethyl groups, one of which is further substituted with a chloro and a fluoro group.

Molecular Structure Analysis

The pyrimidoindole core of the molecule is a planar, aromatic system, which contributes to the stability of the molecule. The presence of the chloro and fluoro substituents on the phenyl rings may influence the electronic properties of the molecule and could potentially affect its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the aromatic pyrimidoindole core and the halogenated phenyl rings could influence properties such as polarity, solubility, and stability.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, leading to a broad spectrum of biological activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives are known to have a wide range of biological effects due to their interactions with various targets .

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.